Cas no 2228710-67-4 (2-1-(2-methoxyphenyl)cyclobutylethan-1-amine)
2-1-(2-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine
- 2228710-67-4
- 2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine
- EN300-1834144
-
- Inchi: 1S/C13H19NO/c1-15-12-6-3-2-5-11(12)13(9-10-14)7-4-8-13/h2-3,5-6H,4,7-10,14H2,1H3
- InChI Key: UVTYBNYHSXXVMD-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C1(CCN)CCC1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.2Ų
2-1-(2-methoxyphenyl)cyclobutylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1834144-0.05g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-0.1g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-0.25g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-0.5g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-1.0g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1834144-2.5g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-5.0g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1834144-10.0g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1834144-1g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1834144-5g |
2-[1-(2-methoxyphenyl)cyclobutyl]ethan-1-amine |
2228710-67-4 | 5g |
$3273.0 | 2023-09-19 |
2-1-(2-methoxyphenyl)cyclobutylethan-1-amine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine
Professional Introduction to Compound with CAS No. 2228710-67-4 and Product Name: 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine
The compound identified by the CAS number 2228710-67-4 and the product name 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject for further research and development. The presence of a cyclobutyl moiety combined with a 2-methoxyphenyl substituent suggests potential interactions with biological targets that could be exploited for therapeutic applications.
In recent years, there has been growing interest in the development of novel pharmacological agents that leverage structural diversity to achieve enhanced efficacy and reduced side effects. The compound in question, 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine, has garnered attention due to its distinct chemical architecture. The cyclobutyl ring introduces rigidity to the molecular framework, which can influence both the physical properties and the biological activity of the compound. This rigidity may facilitate binding to specific targets with high affinity, a key consideration in drug design.
The 2-methoxyphenyl group is another critical feature of this molecule. This aromatic moiety is known to participate in various interactions with biological systems, including hydrogen bonding and π-stacking interactions. These interactions are often crucial for the binding affinity and selectivity of pharmacological agents. The combination of these structural elements in 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine suggests a potential for diverse biological activities, which has prompted further investigation into its pharmacological profile.
Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the potential biological activity of compounds with greater accuracy. The structural features of 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine, particularly the cyclobutyl ring and the 2-methoxyphenyl substituent, have been analyzed using molecular docking studies. These studies indicate that the compound may interact with several protein targets, including enzymes and receptors involved in various cellular pathways.
One particularly promising area of research involves the investigation of compounds that modulate neurotransmitter systems. The structural similarity of 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine to known bioactive molecules has led to its exploration as a potential candidate for treating neurological disorders. Preliminary studies suggest that this compound may exhibit effects on neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.
Another area of interest is the potential anti-inflammatory properties of 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine. Inflammation is a central mechanism in many diseases, and targeting inflammatory pathways has been a successful strategy in drug development. The cyclobutyl ring and 2-methoxyphenyl group may interact with inflammatory mediators and signaling pathways, potentially leading to therapeutic benefits. Further research is needed to fully elucidate these mechanisms and assess the compound's efficacy in preclinical models.
The synthesis of 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine represents another important aspect of its study. The development of efficient synthetic routes allows for scalable production, which is essential for both research purposes and potential commercialization. Modern synthetic methodologies have enabled the construction of complex molecules like this one with high precision and yield, facilitating their use in further investigations.
In conclusion, the compound identified by CAS No. 2228710-67-4 and named 2-1-(2-methoxyphenyl)cyclobutylethan-1-amine holds significant promise as a pharmacological agent due to its unique structural features. Its potential interactions with biological targets, particularly neurotransmitter receptors and inflammatory pathways, make it an attractive candidate for further research. As computational tools and synthetic methodologies continue to advance, the study of such compounds will undoubtedly yield new insights into their biological activities and therapeutic applications.
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